1-(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-((4-fluorophenyl)thio)ethanone

• IUPAC Name: 1-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-2-(4-fluorophenyl)sulfanylethanone
• InChI: InChI=1S/C19H22FN3O2S/c20-15-5-7-16(8-6-15)26-12-18(24)23-9-1-2-13(11-23)10-17-21-19(22-25-17)14-3-4-14/h5-8,13-14H,1-4,9-12H2
• InChI Key: QJDLKHZRGSWDHE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CSC2=CC=C(C=C2)F)CC3=NC(=NO3)C4CC4
• Molecular Formula: C19H22FN3O2S
• Molecular Weight: 375.5 g/mol

Description

1-(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-((4-fluorophenyl)thio)ethanone is a useful research compound. Its molecular formula is C19H22FN3O2S and its molecular weight is 375.46. The purity is usually 95%.
BenchChem offers high-quality 1-(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-((4-fluorophenyl)thio)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-((4-fluorophenyl)thio)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques: This compound has been synthesized using a click chemistry approach, starting from 2-azido-1-(4-(6-flurobenzo[d]isooxazol-3-yl)piperidin-1-yl)ethanone. Such synthesis methods are significant in medicinal chemistry for the development of new therapeutic agents (Govindhan et al., 2017).

Biological and Pharmacological Studies

• Cytotoxicity Evaluation

  Novel derivatives of the compound have shown promising results in cytotoxic studies, indicating their potential in cancer research (Adimule et al., 2014).

• Interactions with Cytochromes P450

  In the context of drug metabolism, the compound's metabolites interact with cytochromes P450, which is vital for understanding its pharmacokinetics and possible drug interactions (Rehmel et al., 2006).

• HIV-1 Replication Inhibition

  Some derivatives have been identified as inhibitors of HIV-1 replication, offering insights into new therapeutic options for treating HIV (Che et al., 2015).

• Antiviral Activity

  The compound's derivatives have shown antiviral activity against viruses like HSV1 and HAV-MBB, which could be beneficial in developing new antiviral drugs (Attaby et al., 2006).

• Metabotropic Glutamate Receptor Modulation

  Some derivatives act as Positive Allosteric Modulators (PAMs) of metabotropic glutamate receptor subtype 5 (mGlu5), suggesting their use in treating psychiatric disorders (Liu et al., 2008).

• Antimicrobial Activity

  The compound's derivatives have significant antimicrobial activities, indicating their potential in developing new antibiotics (Salimon et al., 2011).